Cas no 127697-22-7 (1-(3,5-Dihydroxyphenyl)-1,2-dihydro-5H-tetrazole-5-thione)
127697-22-7 structure
Product Name:1-(3,5-Dihydroxyphenyl)-1,2-dihydro-5H-tetrazole-5-thione
CAS No:127697-22-7
MF:C7H6N4O2S
MW:210.213139057159
CID:2769407
PubChem ID:20596861
Update Time:2025-04-21
1-(3,5-Dihydroxyphenyl)-1,2-dihydro-5H-tetrazole-5-thione Chemical and Physical Properties
Names and Identifiers
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- DTXSID80609015
- 127697-22-7
- SCHEMBL13297690
- 1-(3,5-Dihydroxyphenyl)-1,2-dihydro-5H-tetrazole-5-thione
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- Inchi: 1S/C7H6N4O2S/c12-5-1-4(2-6(13)3-5)11-7(14)8-9-10-11/h1-3,12-13H,(H,8,10,14)
- InChI Key: GBKHEPYAGYSTCT-UHFFFAOYSA-N
- SMILES: S=C1N=NNN1C1C=C(C=C(C=1)O)O
Computed Properties
- Exact Mass: 210.02114662Da
- Monoisotopic Mass: 210.02114662Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 113Ų
1-(3,5-Dihydroxyphenyl)-1,2-dihydro-5H-tetrazole-5-thione Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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